Cas no 357308-10-2 (N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine)

• Product Name: N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine
• CAS No: 357308-10-2
• MF: C₁₆H₁₇NO₄S₂
• MW: 351.440481901169
• CID: 5227019
• Update Time: 2025-11-01

N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine
• Glycine, N-(4-methylphenyl)-N-[[4-(methylthio)phenyl]sulfonyl]-

• Inchi： 1S/C16H17NO4S2/c1-12-3-5-13(6-4-12)17(11-16(18)19)23(20,21)15-9-7-14(22-2)8-10-15/h3-10H,11H2,1-2H3,(H,18,19)
• InChI Key： VIFVZVZVLRODGB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=CC=C(C)C=C1)S(C1=CC=C(SC)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine

Comprehensive Overview of N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine (CAS No. 357308-10-2)

N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine (CAS No. 357308-10-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining a glycine backbone with sulfonyl and methylsulfanyl functional groups. Its CAS number 357308-10-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

The compound's structural complexity makes it a subject of interest in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its potential applications in targeting metabolic pathways, aligning with the growing demand for precision medicine and personalized therapeutics. Researchers are exploring its interactions with sulfotransferases, a class of enzymes implicated in various physiological processes, including detoxification and hormone regulation.

In the context of green chemistry, N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine has been evaluated for its synthetic efficiency and environmental impact. With increasing focus on sustainable synthesis, this compound's derivatives are being optimized to reduce waste and energy consumption. Its methylsulfanyl moiety, in particular, offers reactivity that can be harnessed for cleaner chemical transformations, a topic frequently searched in AI-driven drug design platforms.

From an analytical perspective, advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are employed to characterize CAS 357308-10-2. These methods ensure high purity and accurate quantification, addressing common queries about compound validation in peer-reviewed studies. The compound's stability under varying pH conditions is also a key research area, especially for formulations requiring controlled-release mechanisms.

The rise of computational chemistry tools has further propelled interest in this molecule. Molecular docking simulations predict its binding affinity to biological targets, a frequently searched topic in bioinformatics forums. Such studies are crucial for understanding its potential as a lead compound in therapeutic development, reducing reliance on trial-and-error approaches.

Beyond pharmaceuticals, N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine finds niche applications in material science. Its sulfonyl group contributes to polymer cross-linking, a property explored for creating high-performance coatings. This aligns with industry trends toward smart materials with self-healing or adaptive properties, a hot topic in nanotechnology discussions.

Regulatory compliance is another critical aspect. While not classified as hazardous, proper handling protocols for CAS 357308-10-2 are emphasized in safety data sheets (SDS). Researchers often search for storage conditions and compatibility with other reagents, reflecting the compound's sensitive functional groups.

In summary, N-(4-methylphenyl)-N-{[4-(methylsulfanyl)phenyl]sulfonyl}glycine represents a versatile scaffold bridging multiple scientific disciplines. Its CAS number 357308-10-2 ensures traceability, while ongoing research unlocks its potential in drug development, green chemistry, and advanced materials. As interdisciplinary collaboration grows, this compound is poised to address pressing challenges in health and technology.